![molecular formula C20H24N2O5S B7571549 2,4-Dimethyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid](/img/structure/B7571549.png)
2,4-Dimethyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid
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Overview
Description
2,4-Dimethyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid, also known as sulcotrione, is a herbicide that is widely used in agriculture to control weeds. It was first introduced in the market in the year 1996 and since then it has gained popularity due to its effectiveness in controlling weeds. Sulcotrione belongs to the class of triketone herbicides and is known to be highly selective in its action, which means that it targets only specific weeds and does not harm the crops.
Mechanism of Action
The mode of action of 2,4-Dimethyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid involves inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is involved in the biosynthesis of carotenoids and plastoquinones in plants. This inhibition leads to the accumulation of toxic intermediates, which ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
Sulcotrione has been shown to have a number of biochemical and physiological effects on plants. It has been found to inhibit the synthesis of carotenoids and plastoquinones, which are essential components of the photosynthetic machinery in plants. This inhibition leads to a decrease in photosynthetic efficiency, which ultimately leads to the death of the plant.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,4-Dimethyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid as a herbicide is its high selectivity, which means that it targets only specific weeds and does not harm the crops. This makes it an ideal herbicide for use in agriculture. However, one of the limitations of this compound is its high cost, which makes it less attractive for use in developing countries.
Future Directions
There are several future directions for research on 2,4-Dimethyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid. One area of research could be the development of new formulations of this compound that are more effective and less expensive. Another area of research could be the identification of new target sites for this compound, which could lead to the development of new herbicides with different modes of action. Finally, research could be conducted on the environmental fate and impact of this compound, which could provide valuable information on its long-term effects on the environment.
Synthesis Methods
The synthesis of 2,4-Dimethyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid involves several steps that are carried out in a laboratory. The starting material for the synthesis is 2,4-dimethyl-5-nitrobenzoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 4-(3-methylbutanoylamino)aniline to form the intermediate product. The final product is obtained by reacting the intermediate product with sulfamic acid.
Scientific Research Applications
Sulcotrione has been extensively studied for its herbicidal properties and its mode of action. It has been found to be effective in controlling a wide range of weeds, including those that are resistant to other herbicides. Sulcotrione has also been shown to have a low toxicity to non-target organisms, which makes it an environmentally friendly herbicide.
Properties
IUPAC Name |
2,4-dimethyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-12(2)9-19(23)21-15-5-7-16(8-6-15)22-28(26,27)18-11-17(20(24)25)13(3)10-14(18)4/h5-8,10-12,22H,9H2,1-4H3,(H,21,23)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOXXGIFCHYERHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C(=O)O)S(=O)(=O)NC2=CC=C(C=C2)NC(=O)CC(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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